Cas no 1188375-21-4 (3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride)

• Product Name: 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride
• CAS No: 1188375-21-4
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 4576456
• PubChem ID: 46735938
• Update Time: 2025-11-02

3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• LFMKIALFYQDOPW-UHFFFAOYSA-N
• 5-pyridin-2-yl-1H-pyrazole-3-carboxylic acid hydrochloride
• 3-(Pyridin-2-yl)-1h-pyrazole-5-carboxylic acid hydrochloride
• 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride

• Inchi： 1S/C9H7N3O2.ClH/c13-9(14)8-5-7(11-12-8)6-3-1-2-4-10-6;/h1-5H,(H,11,12)(H,13,14);1H
• InChI Key： LFMKIALFYQDOPW-UHFFFAOYSA-N
• SMILES： C(C1=NNC(C2N=CC=CC=2)=C1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride

Comprehensive Overview of 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride (CAS No. 1188375-21-4)

3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride (CAS No. 1188375-21-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyrazole rings in its structure makes it a promising candidate for drug development, particularly in the fields of kinase inhibition and anti-inflammatory therapies.

The compound's CAS number 1188375-21-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride solubility, synthesis methods, and biological activity, reflecting the growing interest in its practical applications. Recent studies have highlighted its potential role in modulating enzyme activity, particularly in pathways related to cell signaling and metabolic regulation.

One of the most frequently asked questions about this compound revolves around its stability under various conditions. Laboratory tests indicate that 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride exhibits remarkable stability in aqueous solutions, making it suitable for in vitro assays. Additionally, its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations. This property aligns with the current trend in pharmaceutical research, where improving drug solubility is a key focus area.

Another hot topic in the scientific community is the compound's potential as a scaffold for medicinal chemistry. Its pyridine-pyrazole hybrid structure allows for versatile modifications, enabling researchers to explore structure-activity relationships (SAR). This flexibility is particularly valuable in the design of targeted therapies, a field that has seen exponential growth due to advancements in precision medicine.

From a synthetic chemistry perspective, the preparation of 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride often involves multi-step organic synthesis, with key steps including cyclization and salt formation. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the demand for efficient production methods. Recent publications have also explored green chemistry approaches to synthesize this compound, addressing the growing emphasis on sustainable laboratory practices.

In the context of drug discovery, this compound has been investigated for its binding affinity to various protein targets. Computational studies, including molecular docking and QSAR modeling, have provided insights into its potential interactions with biological receptors. These findings are particularly relevant given the rising interest in computer-aided drug design (CADD), a field that leverages artificial intelligence and machine learning to accelerate research.

The analytical characterization of 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its chemical purity and structural integrity, which are critical for regulatory compliance and reproducibility in research. Questions about analytical methods for this compound are common among quality control professionals and analytical chemists.

Looking ahead, the compound's potential applications in personalized medicine and combinatorial chemistry are areas of active exploration. Its modular structure makes it an attractive candidate for library synthesis, a strategy widely used in high-throughput screening. As the pharmaceutical industry continues to prioritize novel drug candidates, 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride remains a compound of significant interest.

In summary, 3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid hydrochloride (CAS No. 1188375-21-4) represents a versatile and promising molecule in modern chemical research. Its unique structural features, biological relevance, and synthetic adaptability position it as a valuable tool for scientists across multiple disciplines. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in drug development and therapeutic innovation.